Cas no 2171272-27-6 ((2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxypropanoic acid)

• Product Name: (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxypropanoic acid
• CAS No: 2171272-27-6
• MF: C₂₂H₂₄N₂O₆
• MW: 412.435766220093
• CID: 5950679
• PubChem ID: 165559977
• Update Time: 2025-06-10

(2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxypropanoic acid
• 2171272-27-6
• (2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-hydroxypropanoic acid
• EN300-1502450

• Inchi： 1S/C22H24N2O6/c25-12-19(21(27)28)24-20(26)10-5-11-23-22(29)30-13-18-16-8-3-1-6-14(16)15-7-2-4-9-17(15)18/h1-4,6-9,18-19,25H,5,10-13H2,(H,23,29)(H,24,26)(H,27,28)/t19-/m0/s1
• InChI Key： GJEJDNLDHNXVAP-IBGZPJMESA-N
• SMILES： O(C(NCCCC(N[C@H](C(=O)O)CO)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 412.16343649g/mol
• Monoisotopic Mass: 412.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxypropanoic acid

Introduction to (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxypropanoic acid (CAS No. 2171272-27-6)

(2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxypropanoic acid (CAS No. 2171272-27-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Lys(Ahx)-OH, is a key intermediate in the synthesis of various peptides and proteins. Its unique structural features and functional groups make it an essential building block in the development of novel therapeutic agents.

The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is widely used in peptide synthesis due to its stability under mild conditions and ease of removal. The Lys(Ahx) moiety, which stands for lysine substituted with an aminohexanoic acid linker, provides additional flexibility and functional diversity in the design of complex biomolecules. The presence of the hydroxypropanoic acid group further enhances the compound's solubility and reactivity, making it highly suitable for various chemical reactions.

Recent studies have highlighted the importance of (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxypropanoic acid in the development of peptide-based drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively used to synthesize cyclic peptides with enhanced bioavailability and stability. These cyclic peptides have shown promising results in treating various diseases, including cancer and neurodegenerative disorders.

In another notable research, scientists at the University of California, San Francisco, utilized this compound to develop a novel class of peptidomimetics that exhibit potent antiviral activity against HIV. The unique structural properties of (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxypropanoic acid allowed for the precise control of peptide conformation, leading to improved binding affinity and selectivity towards viral targets.

The versatility of this compound extends beyond therapeutic applications. It has also been employed in the development of diagnostic tools and imaging agents. A recent study published in the journal Bioconjugate Chemistry reported the use of Fmoc-Lys(Ahx)-OH as a key component in the synthesis of fluorescent probes for live-cell imaging. These probes have enabled researchers to visualize cellular processes with high spatial and temporal resolution, providing valuable insights into biological mechanisms.

The synthesis of (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxypropanoic acid involves several well-established chemical reactions. The initial step typically involves the protection of lysine with the Fmoc group, followed by the introduction of the aminohexanoic acid linker through amide bond formation. The final step involves the addition of the hydroxypropanoic acid moiety, which can be achieved through esterification or other suitable reactions.

The purity and quality of this compound are crucial for its successful application in research and development. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly used techniques to ensure that the synthesized product meets stringent purity standards. Additionally, nuclear magnetic resonance (NMR) spectroscopy is often employed to confirm the structure and identity of the compound.

In conclusion, (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxypropanoic acid (CAS No. 2171272-27-6) is a versatile and important compound in modern medicinal chemistry and pharmaceutical research. Its unique properties make it an indispensable tool for synthesizing complex biomolecules with diverse applications in therapeutics, diagnostics, and imaging. As research continues to advance, this compound is likely to play an increasingly significant role in driving innovation and discovery in these fields.